2-{[5-(4-bromophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N'-[(E)-2-furylmethylidene]acetohydrazide

• CAS No.: 330838-44-3
• Molecular Formula: C19H18BrN5O2S
• Molecular Weight: 460.3 g/mol
• IUPAC Name: 2-[[5-(4-bromophenyl)-4-(2-methylprop-2-enyl)-1,2,4-triazol-3-yl]sulfanyl]-N-[(E)-furan-2-ylmethylideneamino]acetamide
• InChI: InChI=1S/C19H18BrN5O2S/c1-13(2)11-25-18(14-5-7-15(20)8-6-14)23-24-19(25)28-12-17(26)22-21-10-16-4-3-9-27-16/h3-10H,1,11-12H2,2H3,(H,22,26)/b21-10+
• InChI Key: GSPCZOYKAJWAAM-UFFVCSGVSA-N
• Isomeric SMILES: CC(=C)CN1C(=NN=C1SCC(=O)N/N=C/C2=CC=CO2)C3=CC=C(C=C3)Br
• Canonical SMILES: CC(=C)CN1C(=NN=C1SCC(=O)NN=CC2=CC=CO2)C3=CC=C(C=C3)Br

Description

This compound is a 1,2,4-triazole derivative featuring a 4-bromophenyl substituent at position 5 and a 2-methyl-2-propenyl group at position 4 of the triazole core. The sulfanyl (-S-) bridge connects the triazole moiety to an acetohydrazide group, which is further modified with an (E)-configured 2-furylmethylidene hydrazone. The 2-furylmethylidene substituent introduces aromatic heterocyclic polarity, which may improve solubility and bioactivity .

Biological Activity

The compound 2-{[5-(4-bromophenyl)-4-(2-methyl-2-propenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N'-[(E)-2-furylmethylidene]acetohydrazide is a complex organic molecule characterized by its unique structural features, including a triazole moiety and a hydrazone linkage. This compound has garnered interest in medicinal chemistry due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research.

Structural Overview

The molecular structure of the compound includes:

• Triazole Ring : A five-membered heterocyclic compound known for its diverse biological activities.
• Bromophenyl Group : This substituent is often associated with enhanced biological activity due to its electron-withdrawing properties.
• Methylpropenyl Group : This group may contribute to the compound's reactivity and interaction with biological targets.
• Hydrazone Linkage : Known for its role in various biological activities, including anti-inflammatory and anticancer effects.

Antimicrobial Activity

Research indicates that compounds containing the 1,2,4-triazole scaffold exhibit significant antimicrobial properties. The presence of the triazole moiety in this compound suggests potential efficacy against various pathogens. For instance:

• Studies have shown that related triazole derivatives possess potent activity against bacteria such as Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) often in the low micromolar range .

Anticancer Activity

The hydrazone and triazole functionalities are known to enhance anticancer activity. In vitro studies have demonstrated that similar compounds exhibit cytotoxic effects against various cancer cell lines. For example:

• Compounds with triazole-thione structures have shown IC50 values ranging from 6.2 μM to 43.4 μM against colon carcinoma and breast cancer cell lines . The specific interactions of this compound with cancer cell pathways warrant further investigation.

Structure-Activity Relationship (SAR)

The biological activity of 1,2,4-triazoles can be significantly influenced by their structural components. Key factors include:

• Substituent Effects : The presence of electron-donating or withdrawing groups can modulate activity.
• Chain Length and Branching : Variations in alkyl chain length at specific positions can enhance or reduce activity .

Case Studies

• Antimicrobial Testing : A study evaluated several triazole derivatives against S. aureus and E. coli, revealing that compounds with bromophenyl substitutions exhibited lower MIC values compared to standard antibiotics .
• Cytotoxicity Assays : Another investigation into triazole-hydrazone compounds showed promising results against breast cancer cell lines, indicating that modifications in the hydrazone structure can lead to improved efficacy .

Data Table: Biological Activities of Related Compounds

Compound Name	Structural Features	Notable Activities
1-(4-Bromophenyl)-3-(1H-imidazol-1-yl)propan-1-one	Bromophenyl and imidazole groups	Antimicrobial
5-(4-Bromophenyl)-1H-pyrazole	Pyrazole ring with bromophenyl	Anticancer
4-(2-Methylpropenyl)-1H-pyrazole	Methylpropenyl substituent	Anti-inflammatory

Comparison with Similar Compounds

Table 1: Structural and Functional Comparisons

Compound Name / ID (Reference)	Triazole Substituents	Hydrazone/Acetohydrazide Substituents	Key Properties/Activities
Target Compound	5-(4-Bromophenyl), 4-(2-methyl-2-propenyl	(E)-2-Furylmethylidene	Not explicitly reported; inferred polarity from furyl group
	5-(4-Bromophenyl), 4-phenyl	4-(tert-Butylphenyl)methylene	Higher hydrophobicity due to tert-butylphenyl; potential for enhanced membrane permeability
	5-(4-Bromophenyl), 4-(2-methyl-2-propenyl	(E)-2-Nitrophenylmethylene	Electron-withdrawing nitro group may reduce solubility but increase electrophilic reactivity
	5-(4-Bromophenyl), 4-phenyl	(E)-3-Pyridinylmethylene	Pyridine ring introduces basicity and hydrogen-bonding capacity
	4-Phenyl, 5-(2-(phenylamino)ethyl)	Varied (e.g., trifluoromethoxyindolin-3-ylidene)	Demonstrated anticancer activity (IC₅₀: 12–45 µM against melanoma and breast cancer cells)
	4-Amino, 5-(furan-2-yl)	N-acetamide derivatives	Anti-exudative activity (63–78% efficacy vs. diclofenac sodium at 10 mg/kg)

Key Observations:

Pyridinyl () and trifluoromethoxy () substituents exhibit distinct electronic profiles, correlating with anticancer or anti-inflammatory activities.

Synthetic Routes :

• Synthesis typically involves cyclization of thiosemicarbazides () or condensation of hydrazides with aldehydes (). The target compound likely follows similar steps, substituting furfural for the hydrazone moiety .

Spectroscopic Characterization :

• IR spectra confirm the absence of C=O in triazole-thiones (νC=S: 1247–1255 cm⁻¹) and presence of NH stretches (3150–3414 cm⁻¹) .
• ¹H NMR of the target compound would show furyl protons at δ 6.5–7.5 ppm and propenyl methyl groups at δ 1.8–2.2 ppm .

Physicochemical Properties

• Solubility : The furyl group’s polarity may increase aqueous solubility compared to phenyl or tert-butyl derivatives.
• Thermal Stability : Bromophenyl and propenyl groups likely enhance thermal stability (melting point: estimated 180–200°C based on analogs ).